1,3,7,9-Tetranitrophenothiazine,5-oxide

• IUPAC Name: 1,3,7,9-tetranitro-10H-phenothiazine 5-oxide
• InChI: InChI=1S/C12H5N5O9S/c18-14(19)5-1-7(16(22)23)11-9(3-5)27(26)10-4-6(15(20)21)2-8(17(24)25)12(10)13-11/h1-4,13H
• InChI Key: MACCEORDICAAII-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C2C(=C1[N+](=O)[O-])NC3=C(C=C(C=C3S2=O)[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]
• Molecular Formula: C12H5N5O9S
• DSSTOX Substance ID: DTXSID00181525
• Molecular Weight: 395.26 g/mol
• CAS RN: 27050-53-9

Description

1,3,7,9-Tetranitrophenothiazine,5-oxide is a chemical compound with the molecular formula C₁₂H₅N₅O₉S . It is also known by its IUPAC Standard InChI: InChI=1S/C12H5N5O9S/c18-14(19)5-1-7(16(22)23)11-9(3-5)27(26)10-4-6(15(20)21)2-8(17(24)25)12(10)13-11/h1-4,13H .

Scientific Research Applications

Photochemical Oxygenation Studies 1,3,7,9-Tetrabutylpyrimido[5,4-g]pteridine-2,4,6,8(1H,3H,7H,9H)-tetraone 5-oxide, a derivative of 1,3,7,9-Tetranitrophenothiazine,5-oxide, has been studied for its ability to transfer its N-oxide oxygen to phenols under photochemical conditions. This process yields dihydric phenols without any accompanying photochemical intramolecular rearrangements of the N-oxide group, which is explained by a photo-induced single-electron transfer mechanism (Sako et al., 1990).

Applications in Benzene Derivatives Oxygenation 1,3,7,9-Tetrabutylpyrimido[5,4-g]pteridine-2,4,6,8(1H,3H,7H,9H)-tetrone 5-oxide has shown efficiency in oxygenating benzene, toluene, and anisole under photochemical conditions. This showcases a unique reaction mode involving a single-electron-transfer process followed by oxygen-atom transfer, differing from other known N-oxide derivatives (Sako et al., 1990).

Reactions with Sulfuryl Chloride and Chlorosulfonic Acid Studies on the reactions of various phenothiazines, including 1,3,7,9-tetrachlorophenothiazine, a related compound, with sulfuryl chloride and chlorosulfonic acid have been conducted. These reactions result in different phenazathionium compounds, contributing to the understanding of the structural relationship and potential applications of these substances (Fujimoto, 1959).

Structure and Chemical Shift Assignments The nitration of phenothiazine derivatives, including studies on 2-chloro-10-methylphenothiazine 5-oxide, has been crucial in determining the structural and chemical properties of these compounds, especially with X-ray crystallography. This research has implications in understanding the molecular structure and potential applications in various fields (Jovanovic et al., 1986).

Microbial Degradation of Explosives In the field of environmental biotechnology, studies have been conducted on the microbial degradation of explosives like hexahydro-1,3,5-trinitro-1,3,5-triazine (RDX), highlighting the potential of phenothiazine derivatives in biodegradation processes. These studies focus on the transformation and mineralization pathways of explosives in microbial systems, which could have significant implications for environmental remediation efforts (Hawari et al., 2000).